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Compound of Interest

Compound Name: Isostearyl oleate

Cat. No.: B14609947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isostearyl oleate is a widely utilized emollient in the cosmetics and pharmaceutical industries,

valued for its lubricating and skin-conditioning properties. This guide provides a comprehensive

assessment of its safety and toxicological profile, alongside a comparative analysis with

common alternatives. The information presented is collated from scientific literature and safety

assessments to aid researchers, scientists, and drug development professionals in making

informed decisions regarding its application.

Executive Summary
Isostearyl oleate is generally considered a safe ingredient for topical applications, exhibiting a

low potential for toxicity, skin irritation, and eye irritation. Its constituent components, isostearic

acid and oleic acid, have been individually reviewed and deemed safe for use in cosmetics.

This guide presents available toxicological data for isostearyl oleate and compares it with

other commonly used emollients: Isostearyl Isostearate, Decyl Oleate, Coco-

Caprylate/Caprate, Isopropyl Myristate, and Caprylic/Capric Triglyceride. While quantitative

data for some endpoints of isostearyl oleate are not readily available in the public domain, the

overall evidence supports its favorable safety profile.

Comparative Toxicological Data
The following tables summarize the available toxicological data for Isostearyl Oleate and its

alternatives. Data has been compiled from various sources, and where specific numerical
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values were not available, qualitative descriptions are provided.

Table 1: Acute Oral Toxicity

Substance Test Species
LD50 (Lethal Dose,
50%)

Reference(s)

Isostearyl Oleate Data Not Available Data Not Available

Isostearyl Isostearate Data Not Available Data Not Available

Decyl Oleate Rat > 40 ml/kg [1][2]

Coco-

Caprylate/Caprate
Mouse, Rat

> 5000 mg/kg, > 2000

mg/kg (dermal)
[2]

Isopropyl Myristate Rat > 2000 mg/kg [3]

Caprylic/Capric

Triglyceride
Rat > 36 ml/kg [1]

Table 2: Skin Irritation
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Substance Test Species
Primary Irritation
Index (PII) / Result

Reference(s)

Isostearyl Oleate Rabbit

Data Not Available

(Generally considered

non-irritating)

Isostearyl Isostearate Data Not Available Low risk of irritation [4]

Decyl Oleate Rabbit

< 0.5 (non-irritant) for

single application;

moderate irritation

with daily application

[2][5]

Coco-

Caprylate/Caprate
Not Specified Not irritating to skin [6]

Isopropyl Myristate Rabbit Slight irritation [7]

Caprylic/Capric

Triglyceride
Rabbit

0.05 - 0.46 (non-

irritating to mild

irritation)

[1]

Table 3: Eye Irritation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.specialchem.com/cosmetics/inci-ingredients/isostearyl-isostearate
https://cir-reports.cir-safety.org/view-attachment/?id=019ec7a4-8d74-ec11-8943-0022482f06a6
https://www.cosmeticsinfo.org/ingredient/decyl-oleate/
https://ecdn6.globalso.com/upload/p/568/source/2024-05/663b302dcd07156517.pdf
https://www.nucro-technics.com/services/toxicology/oecd-406-skin-sensitization/
https://cir-reports.cir-safety.org/view-attachment/?id=d89ad0aa-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14609947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substance Test Species Result Reference(s)

Isostearyl Oleate Rabbit

Data Not Available

(Generally considered

non-irritating)

Isostearyl Isostearate Data Not Available Low risk of irritation [4]

Decyl Oleate Rabbit
0.0 - 1.0 (very slight

irritant)
[2]

Coco-

Caprylate/Caprate
Not Specified

Not expected to be an

irritant
[8]

Isopropyl Myristate Not Specified May be an irritant [3]

Caprylic/Capric

Triglyceride
Rabbit Non-irritating [1][9]

Table 4: Skin Sensitization

Substance Test Species Result Reference(s)

Isostearyl Oleate Data Not Available Data Not Available

Isostearyl Isostearate Data Not Available
Low risk of

sensitization
[4]

Decyl Oleate Guinea Pig
Not a sensitizer at

15%
[2][5]

Coco-

Caprylate/Caprate
Not Specified Not a skin sensitizer [6]

Isopropyl Myristate Data Not Available No data available [3]

Caprylic/Capric

Triglyceride
Guinea Pig, Human Not a sensitizer [1][9][10]

Experimental Protocols
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The safety data presented in this guide are typically generated using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). Below are brief descriptions of the methodologies for the

key toxicological endpoints.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

A single dose of the test substance is applied to a small area of the skin of an experimental

animal, typically an albino rabbit.[11][12][13] The substance is left in contact with the skin for a

specified period, usually 4 hours, after which it is removed.[11] The skin is then observed for

signs of erythema (redness) and edema (swelling) at specific intervals over a period of up to 14

days.[11] The severity of the reactions is scored to determine the Primary Irritation Index (PII),

which indicates the level of irritation.[14][15]

Acute Eye Irritation/Corrosion (OECD 405)
This method evaluates the potential of a substance to cause irritation or damage to the eye. A

single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal, usually an albino rabbit, with the other eye serving as a control.[3][16] The

eyes are then examined for any signs of corneal opacity, iris lesions, and conjunctival redness

and swelling at specific time points over a period of up to 21 days.[3] The severity of these

effects is scored to classify the substance's irritation potential.[3]

Skin Sensitization (OECD 406)
This guideline describes two primary methods for assessing the skin sensitization potential of a

substance: the Guinea Pig Maximisation Test (GPMT) and the Buehler Test.[7][17][18] Both

tests involve an induction phase, where the animal is exposed to the test substance, followed

by a rest period and then a challenge phase with a non-irritating concentration of the

substance.[7][17] The GPMT uses an adjuvant to enhance the immune response during

induction.[17] The skin's reaction to the challenge dose is observed and scored to determine if

the substance has caused an allergic contact dermatitis response.[17]

Experimental Workflow for Safety Assessment
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The following diagram illustrates a typical workflow for assessing the safety of a cosmetic

ingredient like Isostearyl Oleate.

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment & Conclusion

Literature Review &
Physicochemical Properties

In Silico Toxicity Prediction
(e.g., QSAR)

Human Repeat Insult Patch Test
(HRIPT)

Cytotoxicity Assays

Skin Corrosion/Irritation Models
(e.g., Reconstructed Human Epidermis)

Eye Irritation Models
(e.g., BCOP, ICE)

Acute Dermal Irritation
(OECD 404)

If in vitro positive or inconclusive

Acute Eye Irritation
(OECD 405)

Skin Sensitization
(OECD 406)

Acute Oral Toxicity
(LD50)

Safety Assessment Report
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Click to download full resolution via product page

Caption: A typical workflow for the safety assessment of a cosmetic ingredient.

Conclusion
Based on the available data, Isostearyl Oleate demonstrates a favorable safety and

toxicological profile for its intended use as an emollient in cosmetic and pharmaceutical

products. It exhibits low acute oral toxicity and is generally considered to be non-irritating to the

skin and eyes and to have a low potential for skin sensitization. The alternatives discussed also

generally possess good safety profiles, with some variations in their irritation potential. The

choice of emollient will ultimately depend on the specific formulation requirements, desired

sensory characteristics, and a thorough evaluation of the available safety data for the intended

concentration of use. For all ingredients, it is crucial to consider the complete formulation and

conduct appropriate safety testing on the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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